Cas no 72908-02-2 ((4-chloro-2-methyl-3,5-dinitrophenyl)methanol)

• Product Name: (4-chloro-2-methyl-3,5-dinitrophenyl)methanol
• CAS No: 72908-02-2
• MF: C₈H₇ClN₂O₅
• MW: 246.60458111763
• MDL: MFCD07852067
• CID: 3109112
• PubChem ID: 9118391
• Update Time: 2025-04-21

(4-chloro-2-methyl-3,5-dinitrophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-chloro-2-methyl-3,5-dinitrophenyl)methanol
• Benzenemethanol, 4-chloro-2-methyl-3,5-dinitro-
• CS-0241903
• XCA90802
• Z168876636
• G35886
• C8H7ClN2O5
• 72908-02-2
• EN300-24067
• 850-447-8
• SCHEMBL11565759
• AKOS001214948
• SJNNZMBYMXBMSS-UHFFFAOYSA-N
• 4-chloro-2-methyl-3,5-dinitrobenzyl alcohol

• MDL： MFCD07852067
• Inchi： 1S/C8H7ClN2O5/c1-4-5(3-12)2-6(10(13)14)7(9)8(4)11(15)16/h2,12H,3H2,1H3
• InChI Key： SJNNZMBYMXBMSS-UHFFFAOYSA-N
• SMILES： C1(CO)=CC([N+]([O-])=O)=C(Cl)C([N+]([O-])=O)=C1C

Computed Properties

• Exact Mass: 246.0043490Da
• Monoisotopic Mass: 246.0043490Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 112Ų